Cas no 90909-72-1 (4-(3,5-Diacetylphenyl)but-3-en-2-one)

• Product name: 4-(3,5-Diacetylphenyl)but-3-en-2-one
• CAS No: 90909-72-1
• MF: C₁₄H₁₄O₃
• MW: 230.259
• CID: 2813067
• PubChem ID: 71327801

4-(3,5-Diacetylphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• DTXSID10756824
• 90909-72-1
• 4-(3,5-Diacetylphenyl)but-3-en-2-one

• Inchi： InChI=1S/C14H14O3/c1-9(15)4-5-12-6-13(10(2)16)8-14(7-12)11(3)17/h4-8H,1-3H3
• InChI Key： WURACGHNLHYPGH-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 230.094294304Da
• Monoisotopic Mass: 230.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 51.2Ų
• XLogP3: 1.4